![molecular formula C22H23N3O3 B7539158 1-[3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]-2-phenylethanone](/img/structure/B7539158.png)
1-[3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]-2-phenylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]-2-phenylethanone is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as MPO or MPO-5, and it belongs to the family of oxadiazole derivatives. MPO-5 has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research applications.
Mechanism of Action
The exact mechanism of action of MPO-5 is not fully understood, but studies have suggested that it may act as a modulator of various signaling pathways in the body. MPO-5 has been shown to affect the expression of genes involved in inflammation, apoptosis, and cell proliferation.
Biochemical and Physiological Effects:
MPO-5 has been shown to have a range of biochemical and physiological effects. Studies have shown that MPO-5 can reduce inflammation and oxidative stress in the body, which may help to prevent the development of various diseases. MPO-5 has also been shown to have neuroprotective effects and may help to prevent the degeneration of neurons in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using MPO-5 in lab experiments is that it has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research applications. However, one limitation is that the exact mechanism of action of MPO-5 is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research involving MPO-5. One area of interest is in the development of new drugs for the treatment of neurological disorders. Researchers may also investigate the potential use of MPO-5 in the treatment of cancer and other diseases. Additionally, further studies may be conducted to better understand the mechanism of action of MPO-5 and to identify any potential side effects or limitations of its use in scientific research.
Synthesis Methods
The synthesis of MPO-5 involves the reaction of 4-methoxybenzohydrazide with ethyl 2-bromoacetate to yield 4-methoxyphenyl-1,2,4-oxadiazol-5-amine. This intermediate is then reacted with piperidine and 1-bromo-2-phenylethane to produce the final product, 1-[3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]-2-phenylethanone.
Scientific Research Applications
MPO-5 has been shown to have potential applications in a range of scientific research fields. One area of interest is in the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. MPO-5 has been shown to have neuroprotective effects and may help to prevent the degeneration of neurons in the brain.
Another potential application of MPO-5 is in the field of cancer research. Studies have shown that MPO-5 has anticancer properties and may be effective in inhibiting the growth of cancer cells.
properties
IUPAC Name |
1-[3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]-2-phenylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O3/c1-27-19-11-9-17(10-12-19)21-23-22(28-24-21)18-8-5-13-25(15-18)20(26)14-16-6-3-2-4-7-16/h2-4,6-7,9-12,18H,5,8,13-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIKMWHSMRIVWPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NOC(=N2)C3CCCN(C3)C(=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.